Cas no 1888949-46-9 (3-amino-2-(trifluoromethyl)propylcyclopentane)

3-Amino-2-(trifluoromethyl)propylcyclopentane is a fluorinated cyclopentane derivative featuring both an amino group and a trifluoromethyl substituent, offering unique reactivity and physicochemical properties. The trifluoromethyl group enhances lipophilicity and metabolic stability, making the compound valuable in medicinal chemistry and agrochemical applications. The primary amine functionality allows for further derivatization, enabling its use as a versatile intermediate in organic synthesis. Its rigid cyclopentane backbone contributes to conformational control, which can be advantageous in designing bioactive molecules. This compound is particularly useful in the development of fluorinated analogs for pharmaceutical and material science research, where selective functionalization and stability are critical.
3-amino-2-(trifluoromethyl)propylcyclopentane structure
1888949-46-9 structure
Product Name:3-amino-2-(trifluoromethyl)propylcyclopentane
CAS No:1888949-46-9
MF:C9H16F3N
MW:195.225253105164
CID:6048761
PubChem ID:115020205
Update Time:2025-10-30

3-amino-2-(trifluoromethyl)propylcyclopentane Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-(trifluoromethyl)propylcyclopentane
    • [3-amino-2-(trifluoromethyl)propyl]cyclopentane
    • 1888949-46-9
    • EN300-1642277
    • Inchi: 1S/C9H16F3N/c10-9(11,12)8(6-13)5-7-3-1-2-4-7/h7-8H,1-6,13H2
    • InChI Key: CBMIUWSPAPEJCI-UHFFFAOYSA-N
    • SMILES: FC(C(CN)CC1CCCC1)(F)F

Computed Properties

  • Exact Mass: 195.12348400g/mol
  • Monoisotopic Mass: 195.12348400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26Ų

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Additional information on 3-amino-2-(trifluoromethyl)propylcyclopentane

Comprehensive Overview of 3-amino-2-(trifluoromethyl)propylcyclopentane (CAS No. 1888949-46-9)

The compound 3-amino-2-(trifluoromethyl)propylcyclopentane (CAS No. 1888949-46-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopentane ring and a trifluoromethyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in 3-amino-2-(trifluoromethyl)propylcyclopentane is its role in the development of small-molecule therapeutics. The presence of the amino group allows for further functionalization, enabling chemists to create derivatives with enhanced pharmacokinetic properties. This aligns with current trends in the pharmaceutical industry, where precision medicine and targeted drug delivery are hot topics. The compound's trifluoromethyl moiety also contributes to improved metabolic stability, a critical factor in drug design.

In addition to its pharmaceutical applications, 3-amino-2-(trifluoromethyl)propylcyclopentane is being explored in material science. The incorporation of fluorine atoms into organic frameworks often results in materials with unique properties, such as increased thermal stability and resistance to degradation. This has led to its use in the development of high-performance polymers and specialty coatings, which are highly sought after in industries ranging from aerospace to electronics.

The synthesis of 3-amino-2-(trifluoromethyl)propylcyclopentane typically involves multi-step organic reactions, including cyclopentane ring formation and trifluoromethylation. Advanced techniques such as asymmetric catalysis and flow chemistry are often employed to achieve high yields and enantiomeric purity. These methods are particularly relevant in the context of green chemistry, as researchers strive to minimize waste and reduce the environmental impact of chemical synthesis.

From a commercial perspective, the demand for 3-amino-2-(trifluoromethyl)propylcyclopentane is expected to rise, driven by its versatility and the expanding applications of fluorinated compounds. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of academic and industrial researchers. Quality control and regulatory compliance are also critical considerations, ensuring that the compound meets the stringent standards required for pharmaceutical intermediates and fine chemicals.

In summary, 3-amino-2-(trifluoromethyl)propylcyclopentane (CAS No. 1888949-46-9) represents a promising candidate for a wide range of applications, from drug development to advanced materials. Its unique chemical structure and functional groups make it a valuable tool for researchers exploring the frontiers of organic chemistry and molecular design. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of innovative chemical solutions.

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